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Compound of Interest

Compound Name: AUR1545

Cat. No.: B15606614

For Immediate Release

These application notes provide detailed protocols for the dissolution of AUR1545, a selective
degrader of the histone acetyltransferases KAT2A and KAT2B. The following information is
intended for researchers, scientists, and drug development professionals to ensure proper
handling and use of AUR1545 in pre-clinical research. Adherence to these guidelines will
support the generation of reliable and reproducible data in both in vitro and in vivo experimental
settings.

Introduction to AUR1545

AUR1545 is a potent and selective heterobifunctional degrader targeting KAT2A and KAT2B for
ubiquitination and subsequent proteasomal degradation. By inducing the degradation of these
key epigenetic modifiers, AUR1545 has demonstrated anti-proliferative effects in various
cancer models, including acute myeloid leukemia (AML), small-cell lung carcinoma (SCLC),
and neuroendocrine prostate cancer (NEPC)[1]. Its mechanism of action involves disrupting
chromatin modification and gene regulation, leading to cell state changes and inhibition of
tumor growth[2][3]. Given its therapeutic potential, precise and consistent preparation of
AUR1545 solutions is critical for experimental success.

Solubility Data

AUR1545 exhibits distinct solubility characteristics in various solvents, which is a critical
consideration for the preparation of stock solutions and experimental formulations. The
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following table summarizes the solubility data for AUR1545.

Maximum

Solvent System Application . Notes
Concentration
Use of fresh,
anhydrous DMSO is
highly recommended
as hygroscopic DMSO
) ) can negatively impact
Dimethyl Sulfoxide i > 50 mg/mL (= 60.32 -
In Vitro solubility.[1][4]
(DMSO0) mM)[4] _
Ultrasonic treatment
may be required to
achieve complete
dissolution at higher
concentrations.[1]
10% DMSO, 40% This formulation
) =5 mg/mL (= 6.03 )
PEG300, 5% Tween- In Vivo M) results in a clear
m
80, 45% Saline solution.[1]
10% DMSO, 90% This formulation also
) ) =5 mg/mL (= 6.03 ) )
(20% SBE-B-CD in In Vivo M) yields a clear solution.
m
Saline) [1]
This formulation is
10% DMSO, 90% _ =5 mg/mL (= 6.03 _ o
In Vivo suitable for specific in

Corn Ol

mM)

vivo applications.[1]

Water

Not Recommended

Insoluble

[4]

Ethanol

Not Recommended

Insoluble

[4]

Experimental Protocols

Preparation of In Vitro Stock Solutions

This protocol details the preparation of a high-concentration stock solution of AUR1545 in

DMSO, suitable for subsequent dilution in cell culture media for in vitro assays.
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Materials:

AUR1545 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Equilibrate the AUR1545 powder to room temperature before opening the vial to prevent
moisture condensation.

» Aseptically weigh the desired amount of AUR1545 powder and transfer it to a sterile tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add 0.1207 mL of DMSO to 1 mg of AUR1545).

» Vortex the solution vigorously until the powder is completely dissolved.

« If precipitation is observed or for high concentrations, sonicate the solution in an ultrasonic
bath for short intervals until the solution is clear.[1]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solutions at -20°C for up to one month or at -80°C for up to six months.[1]
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Experimental Workflow: In Vitro Stock Preparation
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Workflow for preparing AUR1545 in vitro stock solutions.
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Preparation of In Vivo Formulations

This section provides protocols for preparing AUR1545 formulations suitable for administration
in animal models. The choice of formulation will depend on the specific experimental design
and route of administration.

3.2.1. Formulation with PEG300 and Tween-80

Materials:

AUR1545 stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NacCl)

Sterile tubes

Procedure:

Begin with a pre-prepared high-concentration stock solution of AUR1545 in DMSO.

e |n a sterile tube, add 10% of the final volume of the DMSO stock solution.

e Add 40% of the final volume of PEG300 and mix thoroughly.

¢ Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

o Add 45% of the final volume of saline solution to reach the final desired volume and
concentration.

e Mix the final solution thoroughly before administration. This protocol should yield a clear
solution with a solubility of at least 5 mg/mL.[1]

3.2.2. Formulation with SBE-3-CD

Materials:
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» AUR1545 stock solution in DMSO (e.g., 50 mg/mL)
e 20% (w/v) Captisol® (SBE-B-CD) in Saline
 Sterile tubes

Procedure:

Start with a pre-prepared high-concentration stock solution of AUR1545 in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-[3-CD in saline solution.

Mix thoroughly until a clear and homogeneous solution is formed. This formulation should
also achieve a solubility of at least 5 mg/mL.[1]

Mechanism of Action

AUR1545 functions as a heterobifunctional degrader. One end of the molecule binds to the
target proteins, KAT2A and KAT2B, while the other end recruits an E3 ubiquitin ligase. This
proximity induces the ubiquitination of KAT2A/B, marking them for degradation by the
proteasome. The subsequent reduction in KAT2A/B levels alters histone acetylation, leading to
changes in gene expression and ultimately inhibiting cancer cell proliferation and survival.
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Signaling Pathway: AUR1545 Mechanism of Action
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Mechanism of AUR1545-induced degradation of KAT2A/B.
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Safety and Handling

Standard laboratory safety precautions should be followed when handling AUR1545 and its
solvents. This includes the use of personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat. All handling of the powder and concentrated solutions should be
performed in a chemical fume hood. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Disclaimer

The information provided in these application notes is for research purposes only and is not
intended for human or veterinary use. The protocols described are intended as a guide and
may require optimization for specific experimental conditions. Researchers should always
consult the relevant literature and safety documentation before using AUR1545.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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